Cas no 27338-59-6 (2-Butanone,4-[4-(4-fluorophenyl)-1-piperazinyl]-)

2-Butanone,4-[4-(4-fluorophenyl)-1-piperazinyl]- structure
27338-59-6 structure
Product Name:2-Butanone,4-[4-(4-fluorophenyl)-1-piperazinyl]-
CAS No:27338-59-6
MF:C14H19FN2O
MW:250.311866998672
CID:281370
PubChem ID:3015369
Update Time:2025-04-19

2-Butanone,4-[4-(4-fluorophenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-[4-(4-fluorophenyl)-1-piperazinyl]-
    • 4-(4-(4-Fluorophenyl)piperazin-1-yl)butan-2-one
    • 4-[4-(4-fluorophenyl)piperazin-1-yl]butan-2-one
    • NS00050325
    • DTXSID70181774
    • EINECS 248-415-8
    • 27338-59-6
    • AKOS008944916
    • Inchi: 1S/C14H19FN2O/c1-12(18)6-7-16-8-10-17(11-9-16)14-4-2-13(15)3-5-14/h2-5H,6-11H2,1H3
    • InChI Key: IVTQRSPPLVLOMK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1CCN(CCC(C)=O)CC1

Computed Properties

  • Exact Mass: 250.14827
  • Monoisotopic Mass: 250.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.6
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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